molecular formula C8H6N2O5S B8735876 1,2,3,4-Tetrahydro-2,3-dioxoquinoxaline-6-sulphonic acid CAS No. 952-11-4

1,2,3,4-Tetrahydro-2,3-dioxoquinoxaline-6-sulphonic acid

Cat. No.: B8735876
CAS No.: 952-11-4
M. Wt: 242.21 g/mol
InChI Key: QMDBZGCCRMDYKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1,2,3,4-Tetrahydro-2,3-dioxoquinoxaline-6-sulphonic acid is a useful research compound. Its molecular formula is C8H6N2O5S and its molecular weight is 242.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

952-11-4

Molecular Formula

C8H6N2O5S

Molecular Weight

242.21 g/mol

IUPAC Name

2,3-dioxo-1,4-dihydroquinoxaline-6-sulfonic acid

InChI

InChI=1S/C8H6N2O5S/c11-7-8(12)10-6-3-4(16(13,14)15)1-2-5(6)9-7/h1-3H,(H,9,11)(H,10,12)(H,13,14,15)

InChI Key

QMDBZGCCRMDYKZ-UHFFFAOYSA-N

Canonical SMILES

C1=CC2=C(C=C1S(=O)(=O)O)NC(=O)C(=O)N2

Origin of Product

United States

Synthesis routes and methods

Procedure details

2,3(1H, 4H)-Quinoxalinedione (10 g) was added portionwise to a stirred mixture of 65% fuming sulphuric acid (10 ml) and conc. sulphuric acid (40 ml) at room temperature. After stirring for 30 minutes at 55°-60°, the mixture was worked up as in example 1 to give the hydrated crystalline product (15.3 g, mp. >300°).
Quantity
10 g
Type
reactant
Reaction Step One
Quantity
40 mL
Type
reactant
Reaction Step One
Quantity
10 mL
Type
reactant
Reaction Step One

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.